Bis-(1-naphthylmethyl)-acetic acid
Description
Bis-(1-naphthylmethyl)-acetic acid is a synthetic carboxylic acid derivative characterized by two 1-naphthylmethyl groups attached to the alpha carbon of an acetic acid backbone. This structure confers unique steric and electronic properties, distinguishing it from simpler naphthalene-based acetic acids.
Properties
Molecular Formula |
C24H20O2 |
|---|---|
Molecular Weight |
340.4 g/mol |
IUPAC Name |
3-naphthalen-1-yl-2-(naphthalen-1-ylmethyl)propanoic acid |
InChI |
InChI=1S/C24H20O2/c25-24(26)21(15-19-11-5-9-17-7-1-3-13-22(17)19)16-20-12-6-10-18-8-2-4-14-23(18)20/h1-14,21H,15-16H2,(H,25,26) |
InChI Key |
RMTCEQSLPGEKAH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(CC3=CC=CC4=CC=CC=C43)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Steric Effects: this compound’s dual 1-naphthylmethyl groups create significant steric hindrance, reducing solubility in aqueous media compared to mono-substituted analogs like NAA or 2-NAA .
Coordination Chemistry and Metal Complexes
- This compound: Likely acts as a bidentate or tridentate ligand due to multiple coordination sites (carboxylate oxygen and naphthyl π-electrons). This contrasts with NAA and 2-NAA, which typically bind metals via the carboxylate group alone (monodentate) .
- Biological Applications : Metal complexes of naphthalene-based acetic acids exhibit antimicrobial and anticancer activities. Bis-substituted derivatives may offer enhanced bioactivity due to improved lipophilicity and membrane penetration .
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